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Compound of Interest

Compound Name:

Methyl 14(S),15(S)-Epoxy-

11(R,S)-hydroxy-5(Z),8(Z),12(E)-

Eicosatrienoate

Cat. No.: B15548664

Get Quote

A dedicated resource for researchers, scientists, and drug development professionals. This

guide provides in-depth troubleshooting and FAQs to address common challenges in the

analysis of eicosanoid methyl esters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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